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Compound of Interest

Compound Name: (-)-Isolongifolol

Cat. No.: B075120 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific GHS classifications and

detailed disposal instructions for (-)-Isolongifolol (CAS No. 1139-17-9) is not readily available

in the public domain. The following procedures are based on general best practices for the

disposal of hazardous laboratory chemicals and the limited safety information available. This

compound should be handled by trained professionals in a laboratory setting.

Based on available data, (-)-Isolongifolol has a Water Hazard Class (WGK) of 3 in Germany,

signifying it is highly hazardous to water. Therefore, under no circumstances should this

chemical be disposed of down the drain or released into the environment.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemically resistant protective gloves (e.g., nitrile).

Skin and Body Protection: A standard laboratory coat. Impervious clothing may be necessary

if handling large quantities.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. Avoid breathing

dust or vapors.[1]
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This protocol outlines the procedure for collecting and disposing of (-)-Isolongifolol waste.

Step 1: Waste Segregation and Collection

Treat all (-)-Isolongifolol, including pure substance, contaminated solutions, and any items

used for its handling (e.g., weigh boats, contaminated wipes, pipette tips), as hazardous

waste.

Collect solid and liquid waste in separate, dedicated containers. Do not mix with other waste

streams unless compatibility is confirmed.

Step 2: Container Selection and Labeling

Container Type: Use a chemically compatible, leak-proof container with a secure screw cap.

High-density polyethylene (HDPE) is a suitable choice for many organic solids and solutions.

Labeling: Clearly label the waste container with a hazardous waste tag before adding any

waste. The label must include:

The words "Hazardous Waste".

The full chemical name: "(-)-Isolongifolol".

The specific components and their approximate concentrations if it is a solution.

Relevant hazard warnings (e.g., "Highly Hazardous to Water").

Step 3: On-site Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[2]

The SAA should be under the direct supervision of laboratory personnel, away from drains,

and in a location that minimizes the risk of spills.[2][3]

Ensure the container is kept closed at all times, except when adding waste.[4]

Do not fill containers beyond 90% of their capacity to allow for expansion.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b075120?utm_src=pdf-body
https://www.benchchem.com/product/b075120?utm_src=pdf-body
https://www.benchchem.com/product/b075120?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Arranging for Final Disposal

(-)-Isolongifolol waste must be disposed of through your institution's Environmental Health

& Safety (EH&S) office or a licensed hazardous waste management contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

DO NOT attempt to treat or neutralize the chemical unless you have a validated and

approved protocol for doing so. No specific deactivation procedures for this compound were

found.

Step 5: Spill Management

In the event of a small spill, absorb the material with a non-reactive absorbent material (e.g.,

diatomite, universal binders).

Collect the contaminated absorbent material and any contaminated surfaces into your

hazardous waste container.

Decontaminate the area by scrubbing with a suitable solvent like alcohol, and collect the

rinsate as hazardous waste.

Chemical and Physical Properties
The following table summarizes key quantitative data for (-)-Isolongifolol, which is essential

for its safe handling and proper disposal assessment.
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Property Value Source

CAS Number 1139-17-9 [1][5]

Molecular Formula C₁₅H₂₆O [1][5][6]

Molecular Weight 222.37 g/mol [5][6]

Melting Point 113-114 °C [1]

Boiling Point 300.9 °C at 760 mmHg [1]

Flash Point 139.6 °C [1]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of (-)-Isolongifolol in a laboratory setting.
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Preparation & Assessment
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Caption: Workflow for the safe disposal of (-)-Isolongifolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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